Cas no 53392-86-2 (Octane, 1,1,1-trifluoro-)

• Product Name: Octane, 1,1,1-trifluoro-
• CAS No: 53392-86-2
• MF: C₈H₁₅F₃
• MW: 168.199913263321
• CID: 1585871
• PubChem ID: 526491
• Update Time: 2025-04-21

Octane, 1,1,1-trifluoro- Chemical and Physical Properties

Names and Identifiers

• Octane, 1,1,1-trifluoro-
• SCHEMBL465782
• DAHGKPKHUPDWJB-UHFFFAOYSA-N
• LLPALXSFWIKSBS-UHFFFAOYSA-N
• 1,1,1-Trifluorooctane
• 53392-86-2
• DTXSID101037423

• Inchi： 1S/C8H15F3/c1-2-3-4-5-6-7-8(9,10)11/h2-7H2,1H3
• InChI Key： FHMDVJKRMUAZOO-UHFFFAOYSA-N
• SMILES： FC(CCCCCCC)(F)F

Computed Properties

• Exact Mass: 168.11265
• Monoisotopic Mass: 168.11258496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 85.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0